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Compound of Interest

Compound Name: Citronellol-d6

Cat. No.: B12366688

For researchers and scientists engaged in drug development and other advanced scientific
endeavors, the meticulous management of chemical reagents is a cornerstone of laboratory
safety and environmental responsibility. This guide provides a comprehensive overview of the
proper disposal procedures for Citronellol-d6, a deuterated form of Citronellol, ensuring that
laboratory practices align with the highest safety standards and regulatory compliance.

Understanding the Compound:

Citronellol-d6 is a stable, isotopically labeled version of Citronellol, where six hydrogen atoms
have been replaced with deuterium. Deuterium is a stable, non-radioactive isotope of
hydrogen; therefore, Citronellol-d6 is not classified as radioactive waste. The chemical and
safety profiles of Citronellol-d6 are considered comparable to those of its non-deuterated
counterpart, with the primary hazards including skin and eye irritation, and potential for allergic
skin reactions.[1][2] It is also recognized as being toxic to aquatic life.[1][3]

Quantitative Data Summary:

While specific quantitative disposal limits for Citronellol-d6é are not readily available and can
vary based on local regulations, the following table summarizes key physical and safety data
for the parent compound, Citronellol, which informs its handling and disposal.
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Property Value Source
Molecular Formula C10H200 [4]
Molecular Weight 156.27 g/mol

Boiling Point 222 °C/431.6 °F

Flash Point 79°C/174.2 °F

Specific Gravity 0.854

Solubility Slightly soluble in water

Pre-Disposal and Handling Considerations:

Before initiating any disposal protocol, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes:

o Safety glasses or a face shield
o Chemical-resistant gloves
e Alaboratory coat

All handling of Citronellol-d6é should be conducted in a well-ventilated area, ideally within a
chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for Citronellol-d6

The disposal of Citronellol-d6 should be managed as chemical waste, with particular attention
given to its isotopic labeling.

o Waste Segregation and Collection:
o Collect waste Citronellol-d6 in a dedicated, properly labeled, and sealed waste container.

o The container must be constructed of a material compatible with organic compounds.
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o Crucially, do not mix deuterated waste with non-deuterated chemical waste unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office. This
is to prevent potential complications in waste processing.

Container Labeling:

o Clearly label the waste container with "Hazardous Waste," "Citronellol-d6," and any other
identifiers required by your institution.

Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
sources of ignition.

o Ensure the storage area is designated for hazardous waste.
Disposal Arrangement:

o Arrange for the disposal of the waste through your institution's EHS office or a licensed
chemical waste disposal contractor.

o Under no circumstances should Citronellol-d6é be poured down the drain or disposed of in
regular trash. This action is critical to prevent environmental contamination.

Spill Management:

o In the event of a spill, ensure the area is well-ventilated and restrict access.

[e]

Remove all potential ignition sources from the vicinity.

[e]

Absorb the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

o

Carefully collect the absorbent material and place it in a sealed, labeled container for
hazardous waste disposal.

o

Clean the spill area thoroughly with soap and water.
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o Report the incident to your laboratory supervisor and EHS office in accordance with your
institution's protocols.

Disposal Workflow Diagram:
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Citronellol-d6 Disposal Workflow
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Caption: Workflow for the proper disposal of Citronellol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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